Cas no 1245807-31-1 (4-chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 4-chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride
• CAS No: 1245807-31-1
• MF: C₄H₄Cl₂N₂O₂S
• MW: 215.057757377625
• MDL: MFCD15976272
• CID: 3160165
• PubChem ID: 50896671
• Update Time: 2025-04-21

4-chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride
• 1245807-31-1
• 4-chloro-2-methyl-pyrazole-3-sulfonyl chloride
• AKOS005169396
• MFCD15976272
• 4-chloro-2-methylpyrazole-3-sulfonyl chloride
• DTXSID101232190
• AT12080
• 4-Chloro-1-methyl-1H-pyrazole-5-sulfonylchloride
• VZB80731
• EN300-194848
• STL583953

• MDL： MFCD15976272
• Inchi： 1S/C4H4Cl2N2O2S/c1-8-4(11(6,9)10)3(5)2-7-8/h2H,1H3
• InChI Key： QAISCMHOYPFPLT-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C=NN1C)Cl)(=O)=O

Computed Properties

• Exact Mass: 213.9370539Da
• Monoisotopic Mass: 213.9370539Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60.3Ų